BROMUCONAZOLE
BROMUCONAZOLE
Bromuconazole is a member of the class of oxolanes carrying 1,2,4-triazol-ylmethyl and 2,4-dichlorophenyl substituents at position 2 as well as a bromo substituent at position 4. A foliar applied conazole fungicide for a range of crops including cereals, fruit, vegetables and vines. It has a role as an EC 1.14.13.70 (sterol 14alpha-demethylase) inhibitor and an antifungal agrochemical. It is a dichlorobenzene, an organobromine compound, a member of oxolanes, a member of triazoles, a conazole fungicide and a triazole fungicide.
Brand Name:
Vulcanchem
CAS No.:
116255-48-2
VCID:
VC0039883
InChI:
InChI=1S/C13H12BrCl2N3O/c14-9-4-13(20-5-9,6-19-8-17-7-18-19)11-2-1-10(15)3-12(11)16/h1-3,7-9H,4-6H2
SMILES:
C1C(COC1(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl)Br
Molecular Formula:
C13H12BrCl2N3O
Molecular Weight:
377.1 g/mol
BROMUCONAZOLE
CAS No.: 116255-48-2
Main Products
VCID: VC0039883
Molecular Formula: C13H12BrCl2N3O
Molecular Weight: 377.1 g/mol
| CAS No. | 116255-48-2 |
|---|---|
| Product Name | BROMUCONAZOLE |
| Molecular Formula | C13H12BrCl2N3O |
| Molecular Weight | 377.1 g/mol |
| IUPAC Name | 1-[[4-bromo-2-(2,4-dichlorophenyl)oxolan-2-yl]methyl]-1,2,4-triazole |
| Standard InChI | InChI=1S/C13H12BrCl2N3O/c14-9-4-13(20-5-9,6-19-8-17-7-18-19)11-2-1-10(15)3-12(11)16/h1-3,7-9H,4-6H2 |
| Standard InChIKey | HJJVPARKXDDIQD-UHFFFAOYSA-N |
| SMILES | C1C(COC1(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl)Br |
| Canonical SMILES | C1C(COC1(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl)Br |
| Boiling Point | No boiling point at normal pressure; decomposes at 194 °C |
| Colorform | Colorless powder White to off-white powde |
| Density | 1.72 g/mL Density (at 20 °C): 1.72 g/cm³ |
| Melting Point | 84.0 °C 84 °C |
| Physical Description | COLOURLESS CRYSTALS OR WHITE POWDER. |
| Description | Bromuconazole is a member of the class of oxolanes carrying 1,2,4-triazol-ylmethyl and 2,4-dichlorophenyl substituents at position 2 as well as a bromo substituent at position 4. A foliar applied conazole fungicide for a range of crops including cereals, fruit, vegetables and vines. It has a role as an EC 1.14.13.70 (sterol 14alpha-demethylase) inhibitor and an antifungal agrochemical. It is a dichlorobenzene, an organobromine compound, a member of oxolanes, a member of triazoles, a conazole fungicide and a triazole fungicide. |
| Shelf Life | In water, stable in the dark at acidic, basic or neutral pH values. Under simulated sunlight, degradation is pH-dependent: bromuconazole is degraded especially in acidic conditions, DT50 18 days. |
| Solubility | 1.33e-04 M Acetone 32 g/100 ml; dichloromethane 50 g/100 ml; ethyl acetate 23 g/100 ml; n-hexane 0.2 g/100ml; MeOH 30 g/100 ml; 1-octanol 6 g/100 ml; 2-propanol 6 g/100 ml; toluene 22 g/100 ml; water (distilled) 61 mg/L; water (pH 5) 52 mg/L Moderate to high solubility in organic solvents. In water, 50 mg/L at 25 °C Solubility in water, mg/l at 25 °C: 50 (practically insoluble) |
| Synonyms | bromuconazole |
| Vapor Pressure | 3.00e-08 mmHg 3X10-8 mm Hg at 25 °C Vapor pressure at 25 °C: negligible |
| PubChem Compound | 3444 |
| Last Modified | Nov 11 2021 |
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